Cas no 53293-00-8 (5-Hexynoic acid)

5-Hexynoic acid Properties

Names and Identifiers

• Hex-5-ynoic acid
• 5-Hexynoic acid
• 4-Ethynylbutyric acid
• 5-Hexyn-1-oic acid
• VPFMEXRVUOPYRG-UHFFFAOYSA-N
• cid_143036
• BDBM46128
• 7559AB
• LMFA01030500
• SBB009090
• VZ30366
• TRA0047183
• AM81010
• SY026710
• AK112298
• ST2407032
• K-
• 5-Hexyn-1-oic acid;Hex-5-ynoic acid
• DS-5484
• SCHEMBL9086
• CHEBI:73511
• F14123
• Q27140592
• BCP33463
• AKOS006222335
• PB42991
• 5-Hexynoic acid, 97%
• MLS-0111586.0001
• DTXSID60201415
• EN300-111911
• MFCD00066346
• FT-0620454
• A848848
• H0882
• 5-HEXYNOICACID
• CHEMBL1525859
• 53293-00-8
• CS-W009272
• LCWG003
• DTXCID60123906
• 4-Ethynylbutyric Acid; 5-Hexyn-1-oic Acid;
• hex-5-ynoic acid
• +Expand

• MDL： MFCD00066346
• InChIKey： VPFMEXRVUOPYRG-UHFFFAOYSA-N
• Inchi： 1S/C6H8O2/c1-2-3-4-5-6(7)8/h1H,3-5H2,(H,7,8)
• SMILES： O([H])C(C([H])([H])C([H])([H])C([H])([H])C#C[H])=O
• BRN： 1743192

Computed Properties

• Exact Mass: 112.05200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 112.052429494g/mol
• Heavy Atom Count: 8
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 0.87450
• PSA: 37.30000
• Refractive Index: n20/D 1.449(lit.)
• Water Partition Coefficient: Miscible with water.
• Boiling Point: 224-225 °C(lit.)
• Melting Point: 27°C (estimate)
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.016 g/mL at 25 °C(lit.)

5-Hexynoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3265
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Sealed in dry,2-8°C
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：8
• FLUKA BRAND F CODES：10-23

5-Hexynoic acid Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters